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Compound of Interest

Compound Name: Brillant Orange

Cat. No.: B13756036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Brilliant Orange,

also known as Acid Orange 17. A thorough understanding of a compound's solubility is

fundamental for its application in research, diagnostics, and potential therapeutic development.

This document collates available solubility data, presents detailed experimental protocols for its

quantitative determination, and offers visual workflows to guide laboratory procedures.

Core Data Presentation: Solubility of Brilliant
Orange
Brilliant Orange is an azo dye characterized by the presence of a sulfonic acid group, which

significantly influences its solubility profile. While precise quantitative solubility data is not

readily available in published literature, its qualitative solubility in various common solvents has

been described. The following table summarizes the existing data.
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Solvent CAS Number
Chemical
Formula

Qualitative
Solubility

Source(s)

Water 7732-18-5 H₂O Soluble [1][2]

Dimethyl

Sulfoxide

(DMSO)

67-68-5 C₂H₆OS Slightly Soluble [3]

Methanol 67-56-1 CH₃OH Slightly Soluble [3]

Aqueous Acid N/A N/A
Slightly Soluble

(with sonication)
[3]

Ethanol 64-17-5 C₂H₅OH
Data not

available

Acetone 67-64-1 C₃H₆O
Data not

available

The sulfonic acid group in the Brilliant Orange molecule imparts its solubility in polar solvents

like water.[4] Azo dyes containing sulfonate groups are typically water-soluble, whereas those

lacking such groups tend to be more soluble in organic solvents.[5][6]

Experimental Protocols for Solubility Determination
To obtain precise quantitative solubility data for Brilliant Orange, standardized experimental

methods are required. The following protocols for the gravimetric and UV-Vis

spectrophotometry methods are detailed below.

Gravimetric Method
This method directly measures the mass of the dissolved solute in a saturated solution.[7][8][9]

Objective: To determine the saturation solubility of Brilliant Orange in a specific solvent at a

given temperature.

Materials:

Brilliant Orange powder
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Solvent of choice (e.g., water, DMSO, ethanol)

Analytical balance

Conical flasks with stoppers

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters, vacuum filtration)

Pre-weighed evaporation dish or watch glass

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Brilliant Orange powder to a known volume of the solvent in a

conical flask.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached. The presence of undissolved solid is necessary to confirm saturation.[7]

Separation of Undissolved Solute:

Allow the solution to stand at the controlled temperature to let the excess solid settle.

Carefully filter the supernatant to remove all undissolved particles. A syringe filter with a

pore size of 0.45 µm or less is suitable.

Mass Determination:
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Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed

evaporation dish.[8]

Evaporate the solvent in a drying oven at a temperature that will not degrade the Brilliant

Orange.

Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it.

Repeat the drying and weighing process until a constant mass is achieved.[8]

Calculation:

Subtract the initial mass of the empty dish from the final mass to determine the mass of

the dissolved Brilliant Orange.

Calculate the solubility in g/L or mg/mL by dividing the mass of the dissolved solid by the

volume of the filtrate used.

UV-Vis Spectrophotometry Method
This method utilizes the light-absorbing properties of Brilliant Orange to determine its

concentration in a saturated solution based on the Beer-Lambert law.[10][11][12]

Objective: To determine the saturation solubility of Brilliant Orange in a specific solvent at a

given temperature using its absorbance characteristics.

Materials:

Brilliant Orange powder

Solvent of choice

UV-Vis spectrophotometer

Quartz or glass cuvettes

Volumetric flasks and pipettes

Analytical balance
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Thermostatically controlled shaker or water bath

Filtration apparatus

Procedure:

Determination of Maximum Absorbance (λmax):

Prepare a dilute, non-saturated solution of Brilliant Orange in the chosen solvent.

Scan the absorbance of the solution across a relevant wavelength range (e.g., 350-700

nm) to identify the wavelength of maximum absorbance (λmax).[10][13]

Preparation of a Calibration Curve:

Prepare a series of standard solutions of Brilliant Orange with known concentrations by

serial dilution of a stock solution.[11]

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration

curve. The R² value should be close to 1 (≥0.995) for a valid calibration.[10]

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution of Brilliant Orange as described in the gravimetric method

(steps 1.1-1.3).

Filter the saturated solution to remove undissolved solids.

Dilute a known volume of the clear filtrate with the solvent to an extent that its absorbance

falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation:
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Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance

and x is concentration) to determine the concentration of the diluted solution.

Multiply this concentration by the dilution factor to obtain the concentration of the original

saturated solution. This value represents the solubility of Brilliant Orange.

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of

solubility.
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Gravimetric Method Workflow

Prepare Saturated Solution
(Excess Solute + Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Filter to Remove
Undissolved Solid

Pipette Known Volume
of Filtrate

Evaporate Solvent
in Pre-weighed Dish

Weigh Dried Solute
to Constant Mass

Calculate Solubility
(mass/volume)

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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UV-Vis Spectrophotometry Method Workflow

Calibration Sample Analysis

Determine λmax

Prepare Standard Solutions

Measure Absorbance of Standards

Plot Calibration Curve

Calculate Solubility using
Calibration Curve and Dilution Factor

Prepare Saturated Solution

Equilibrate and Filter

Dilute Filtrate

Measure Absorbance of Diluted Sample

Click to download full resolution via product page

Caption: Workflow for UV-Vis Spectrophotometry Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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